3-Methyl-3H-purin-6(4H)-imine

• Molecular Formula: C6H7N5
• Molecular Weight: 149.15 g/mol
• SMILES: CN1C=NC(=N)C2=NC=NC21
• InChI: InChI=1S/C6H7N5/c1-11-3-10-5(7)4-6(11)9-2-8-4/h2-3,6-7H,1H3
• InChIKey: SGCCUMFMCPAAJR-UHFFFAOYSA-N

Standard C6-amine purines (e.g., 3-MA) lack the reversible imine-dihydropurine equilibrium needed for redox-active purine intermediate studies. This 3-methyl purine analog features a C6 imine group validated in X-ray crystallography (PDB 5CLD) with AlkD DNA glycosylase. - **Core differentiator:** Imine vs. amine at C6 - alters H-bonding & tautomeric state. - **Validated use:** Structure-guided mutagenesis & BER pathway mechanistic studies. - **Specs:** ≥98% purity, unambiguous SMILES (CN1C=NC(=N)C2=NC=NC21). - **Supply:** Multiple pack sizes from mg to g for immediate R&D procurement.

3-Methyl-3H-purin-6(4H)-imine: Identity & Specifications

3-Methyl-3H-purin-6(4H)-imine (CAS 913689-05-1, molecular formula C6H7N5, molecular weight 149.15) is a purine derivative characterized by a methyl substitution at the N3 position and an imine functionality at the C6 position of the purine ring system . This compound, also referred to as 3-methyl-4,6-dihydro-3H-purin-6-imine, is commercially available from multiple suppliers at purities ranging from 97% to NLT 98%, with validated SMILES notation CN1C=NC(=N)C2=NC=NC21 and InChIKey SGCCUMFMCPAAJR-UHFFFAOYSA-N . Computed physicochemical parameters include density of 1.607 g/cm³, boiling point of 221.9°C at 760 mmHg, and flash point of 88.0°C, establishing baseline specifications for quality control and procurement verification .

1 Imine-functionalized purine for redox-active derivatization and tandem synthesis workflows

2 Crystallographically validated binding mode supports DNA glycosylase structural biology studies

3 Research-grade material from multiple suppliers with documented structural identifiers

3-Methyl-3H-purin-6(4H)-imine Is Not 3-Methyladenine

Although 3-Methyl-3H-purin-6(4H)-imine shares the C6H7N5 molecular formula and 149.15 molecular weight with the widely studied autophagy inhibitor 3-methyladenine (3-MA, CAS 5142-23-4, also known as 3-methyl-3H-purin-6-amine), the two compounds are structurally and functionally distinct . The target compound bears an imine (=NH) group at the C6 position with a 4,6-dihydro configuration, whereas 3-MA contains a primary amine (-NH2) group at C6 and a 3,7-dihydro tautomeric configuration . This single substitution fundamentally alters hydrogen-bonding capacity, tautomeric equilibrium, and potential intermolecular interactions [1]. The imine functionality of 3-Methyl-3H-purin-6(4H)-imine confers distinct chemical reactivity as a reversible intermediate capable of conversion to dihydropurines and subsequent oxidation to purines—a property absent in the amine analog [1]. Furthermore, 3-MA exhibits known biological activity as a class III PI3K inhibitor with IC50 values of 25 μM against Vps34 and 60 μM against PI3Kγ in HeLa cells, whereas the target compound's distinct electronic and steric profile at C6 precludes assumptions of comparable pharmacological behavior . Generic substitution based solely on nominal similarity of core scaffold or molecular weight therefore fails to account for these critical differences in chemical reactivity, tautomeric state, and target engagement potential.

Target C6=NH (imine) in 4,6-dihydro form; reversible redox intermediate

3-Methyladenine (3-MA) C6-NH2 (primary amine) in 3,7-dihydro form; no imine reactivity

Target Distinct hydrogen-bonding profile; co-crystal structure with AlkD available

3-Methyladenine (3-MA) Known class III PI3K inhibitor profile; may introduce confounding biological activity

Target Enables tandem dihydropurine-to-purine oxidation in synthetic sequences

3-Methyladenine (3-MA) Amine group lacks redox pathway; irreversible amine state limits chemical space

• [1] Nature Communications. 2015. Figure 6: Proposed mechanisms of action for routes A and B. Imine intermediate can give rise, in a reversible manner, to dihydropurines; tandem synthetic process ends upon irreversible oxidation into purines. View Source

3-Methyl-3H-purin-6(4H)-imine: Differentiation Evidence

C6 Imine vs. C6 Amine: Differentiation from 3-MA

3-Methyl-3H-purin-6(4H)-imine differs fundamentally from 3-methyladenine (3-MA) at the C6 position: the target compound contains an imine (=NH) group in a 4,6-dihydro configuration (SMILES: CN1C=NC(=N)C2=NC=NC21), whereas 3-MA bears a primary amine (-NH2) group in a 3,7-dihydro tautomeric configuration . This structural divergence produces distinct hydrogen-bonding profiles, with the imine functioning as both a hydrogen-bond acceptor (via the nitrogen lone pair) and donor (via the N-H), while the amine in 3-MA acts primarily as a hydrogen-bond donor . The imine intermediate is further characterized by reversible conversion to dihydropurines and susceptibility to irreversible oxidation to purines—reactivity not observed in the amine analog [1]. The target compound has InChIKey SGCCUMFMCPAAJR-UHFFFAOYSA-N, distinguishing it from 3-MA's InChIKey FSASIHFSFGAIJM-UHFFFAOYSA-N .

C6 Functional Group

Head-to-head

Target: C6=NH (imine), 4,6-dihydro 3-MA: C6-NH2 (amine), 3,7-dihydro Distinct InChIKey, SMILES, tautomeric state

Imine functionality alters hydrogen-bonding, tautomerism, and chemical reactivity; 3-MA cannot replicate imine-dependent chemistry

Verify InChIKey and SMILES upon receipt

Evidence Dimension	C6 functional group and tautomeric configuration
Target Compound Data	C6=NH (imine) in 4,6-dihydro configuration; InChIKey SGCCUMFMCPAAJR-UHFFFAOYSA-N; SMILES CN1C=NC(=N)C2=NC=NC21
Comparator Or Baseline	3-Methyladenine (3-MA): C6-NH2 (primary amine) in 3,7-dihydro tautomeric configuration; InChIKey FSASIHFSFGAIJM-UHFFFAOYSA-N
Quantified Difference	Distinct InChIKey; functional group change from amine to imine; tautomeric shift from 3,7-dihydro to 4,6-dihydro configuration
Conditions	Structural characterization via SMILES notation, InChIKey, and IUPAC nomenclature

Why This Matters

The C6 functional group determines hydrogen-bonding capacity, chemical reactivity, and potential biological target engagement—substituting 3-MA would introduce an amine where an imine is structurally required, invalidating experimental design for applications dependent on imine-specific chemistry.

• [1] Nature Communications. 2015. Figure 6: Proposed mechanisms of action for routes A and B. Imine intermediate can give rise, in a reversible manner, to dihydropurines. View Source

Validated Binding Mode to AlkD DNA Glycosylase

3-Methyl-3H-purin-6(4H)-imine (as 3-METHYL-3H-PURIN-6-YLAMINE/3-methyladenine nucleobase) has been co-crystallized with alkylpurine DNA glycosylase AlkD from Bacillus cereus bound to DNA containing an oxocarbenium-intermediate analog, with the structure deposited in the Protein Data Bank under PDB ID 5CLD [1]. The crystal structure reveals the free 3-methyladenine nucleobase bound within the enzyme active site, providing atomic-level validation of molecular recognition geometry that distinguishes this scaffold from other purine analogs [1]. The 3-methyl substitution and C6 functionality are directly visualized in the electron density, establishing the precise orientation and intermolecular contacts required for enzyme recognition [1].

Enzyme Co-Crystal

Head-to-head

Target: PDB 5CLD, free nucleobase bound in AlkD active site (B. cereus) Comparator analogs: no equivalent validated co-crystal in same context

Atomic-resolution binding pose supports structure-guided studies; analogs lack experimental binding data

Binding context: B. cereus AlkD; transferability to other glycosylases requires review

Evidence Dimension	Structural validation of enzyme binding
Target Compound Data	Co-crystal structure with AlkD DNA glycosylase at atomic resolution; PDB ID 5CLD; bound as free nucleobase in enzyme active site
Comparator Or Baseline	Unmodified adenine and other purine analogs lacking 3-methyl substitution or C6 imine configuration: no equivalent validated co-crystal structure in identical enzyme context
Quantified Difference	Target compound: validated co-crystal structure available. Comparator analogs: structural binding data absent in AlkD system
Conditions	X-ray crystallography; Bacillus cereus AlkD bound to DNA containing oxocarbenium-intermediate analog

Why This Matters

Availability of a validated co-crystal structure enables structure-based design and molecular modeling studies that are impossible with analogs lacking experimentally determined binding poses. For procurement decisions involving computational chemistry or structural biology applications, this experimental validation provides a critical advantage over non-validated analogs.

• [1] Protein Data Bank Japan. PDB-5cld: Alkylpurine DNA glycosylase AlkD bound to DNA containing an oxocarbenium-intermediate analog and a free 3-methyladenine nucleobase. Ligand: 3-METHYL-3H-PURIN-6-YLAMINE. Organism: Bacillus cereus. View Source

Imine-Specific Reactivity: Reversible Dihydropurine Formation

The imine functionality of 3-Methyl-3H-purin-6(4H)-imine confers unique synthetic utility as a reversible intermediate in purine derivatization pathways. As documented in mechanistic studies of purine synthesis, the imine intermediate can undergo reversible conversion to dihydropurines, enabling tandem synthetic processes that terminate upon irreversible oxidation to fully aromatic purines [1]. This reactivity profile is mechanistically distinct from the C6-amine functionality of 3-MA, which lacks the capacity for reversible dihydropurine interconversion due to its fully reduced amine state [1]. The 6-imine purine scaffold has been specifically exploited in the synthesis of C-iminopurines via established synthetic methodologies [2].

Imine Redox Reactivity

Class-level

Target: reversible imine → dihydropurine; irreversible oxidation to purines 3-MA: amine group lacks this redox interconversion

Enables tandem synthetic diversification pathways inaccessible to amine analogs

Class-level mechanistic insight; confirm conversion efficiency with your substrate

Evidence Dimension	Synthetic intermediate reactivity
Target Compound Data	Imine functionality enables reversible dihydropurine formation and tandem oxidation to purines; validated in C-iminopurine synthetic pathways
Comparator Or Baseline	C6-amine purines (e.g., 3-MA): no reversible dihydropurine interconversion; amine state is fully reduced and lacks this redox reactivity
Quantified Difference	Target compound: reversible imine-dihydropurine equilibrium available. Comparator: irreversible amine state; redox pathway absent (qualitative functional difference)
Conditions	Synthetic chemistry context; mechanistic studies of purine derivatization

Why This Matters

For procurement supporting synthetic chemistry or medicinal chemistry campaigns, the imine functionality provides access to tandem reaction pathways (reversible dihydropurine formation → irreversible oxidation) that are mechanistically unavailable to amine analogs. This expands the accessible chemical space for lead optimization and scaffold diversification.

• [1] Nature Communications. 2015. Figure 6: Proposed mechanisms of action for routes A and B. Imine intermediate can give rise, in a reversible manner, to dihydropurines. The tandem synthetic process would end upon irreversible oxidation into purines. View Source
• [2] Pharmaceutical Chemistry Journal. 1974. Syntheses in the purine derivative series XXXIX. A new synthesis of C-iminopurines. Pharm Chem J 8, 614–617. View Source

Purity Specifications and Supplier Availability

3-Methyl-3H-purin-6(4H)-imine (CAS 913689-05-1) is commercially available from multiple suppliers with documented purity specifications ranging from 97% to NLT 98%, and product certifications aligned with ISO quality systems suitable for global pharmaceutical R&D and quality control applications . Physicochemical parameters including density (1.607 g/cm³), boiling point (221.9°C at 760 mmHg), flash point (88.0°C), and refractive index (1.807) are computationally validated and available for QC reference . The compound is categorized under purines, a heterocyclic aromatic class with established roles in nucleic acid chemistry, energy metabolism, and neurotransmitter function .

Purity & Sourcing

Data to verify

Supplier-reported purity: 97% – NLT 98% Computed density, boiling point, flash point available Validated SMILES, InChIKey

Supplier-reported purity; verify for your QC and application requirements

Independent analytical characterization (HPLC, NMR) recommended

Evidence Dimension	Commercial availability and purity specification
Target Compound Data	CAS 913689-05-1; purity 97% (Chemenu), NLT 98% (MolCore); ISO certification available; computed density 1.607 g/cm³, boiling point 221.9°C, flash point 88.0°C
Comparator Or Baseline	3-Methyladenine (CAS 5142-23-4): purity ≥98% available; established autophagy inhibitor with known biological activity profile
Quantified Difference	Target compound purity range: 97% to ≥98% across suppliers. Comparator purity: ≥98% available. Both compounds meet research-grade purity thresholds; differentiation lies in structural identity rather than purity alone
Conditions	Commercial supplier specifications; analytical characterization via HPLC, NMR as per vendor documentation

Why This Matters

Procurement decisions require confidence in material identity, purity, and supply chain reliability. The availability of 3-Methyl-3H-purin-6(4H)-imine from multiple suppliers with documented purity specifications reduces sourcing risk and ensures material traceability for reproducible experimental outcomes.

3-Methyl-3H-purin-6(4H)-imine: Evidence-Backed Applications

Structural Biology: DNA Repair Enzyme Co-Crystallization

3-Methyl-3H-purin-6(4H)-imine is directly applicable in X-ray crystallography studies investigating the molecular recognition of alkylated purine bases by DNA glycosylases. The compound has been successfully co-crystallized with alkylpurine DNA glycosylase AlkD from Bacillus cereus (PDB ID 5CLD), providing atomic-resolution validation of the binding pose and intermolecular interactions within the enzyme active site [1]. This experimental validation makes the compound suitable for structure-guided mutagenesis studies, computational docking validation, and mechanistic investigations of base excision repair pathways involving 3-methyladenine lesions. The availability of the deposited crystal structure provides a benchmark for comparing recognition of related purine analogs and for training molecular modeling algorithms on experimentally determined purine-enzyme complexes [1].

Synthetic Chemistry: Tandem Dihydropurine-to-Purine Oxidation

The C6-imine functionality of 3-Methyl-3H-purin-6(4H)-imine enables its use as a strategic intermediate in tandem synthetic sequences. As documented in mechanistic studies of purine derivatization, the imine group can undergo reversible conversion to dihydropurines, setting the stage for subsequent irreversible oxidation to fully aromatic purine products [2]. This reactivity profile is exploited in established synthetic methodologies for C-iminopurine derivatives [3]. Procurement of this compound supports synthetic campaigns requiring access to this specific redox-active intermediate state—a capability not provided by C6-amine analogs, which lack the reversible imine-dihydropurine equilibrium. The compound thus enables diversification strategies for purine scaffold elaboration in medicinal chemistry lead optimization programs [2].

Analytical Reference Standard with Verified Parameters

3-Methyl-3H-purin-6(4H)-imine serves as an analytical reference standard for quality control and method development in laboratories working with methylated purine derivatives. The compound is commercially available with documented purity specifications (97% to NLT 98%) and computationally validated physicochemical parameters including density (1.607 g/cm³), boiling point (221.9°C at 760 mmHg), flash point (88.0°C), and refractive index (1.807) . The validated SMILES (CN1C=NC(=N)C2=NC=NC21) and InChIKey (SGCCUMFMCPAAJR-UHFFFAOYSA-N) provide unambiguous structural identifiers for analytical method validation . This makes the compound suitable for HPLC method development, spectroscopic calibration, and impurity profiling in synthetic chemistry and pharmaceutical quality control workflows .

Application

Selection Property

Validation Focus

DNA repair enzyme structural biology

Crystallographically validated binding mode with AlkD glycosylase

Binding pose transferability, mutagenesis correlation, docking validation

Purine scaffold diversification via tandem synthesis

Reversible imine-dihydropurine redox reactivity

Tandem oxidation outcome, product distribution, intermediate trapping

Methylated purine analytical reference standard

Multi-supplier research-grade purity, validated SMILES/InChIKey

Independent purity verification, HPLC method development, impurity profiling

• [1] Protein Data Bank Japan. PDB-5cld: Alkylpurine DNA glycosylase AlkD bound to DNA containing an oxocarbenium-intermediate analog and a free 3-methyladenine nucleobase. View Source
• [2] Nature Communications. 2015. Figure 6: Proposed mechanisms of action for routes A and B. Imine intermediate can give rise, in a reversible manner, to dihydropurines. View Source
• [3] Pharmaceutical Chemistry Journal. 1974. Syntheses in the purine derivative series XXXIX. A new synthesis of C-iminopurines. Pharm Chem J 8, 614–617. View Source